Cas no 1805995-57-6 (2-(Aminomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-methanol)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-methanol
• CAS No: 1805995-57-6
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 4884521
• Update Time: 2025-06-13

2-(Aminomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-methanol

• Inchi： 1S/C8H9F3N2O/c9-5-1-6(8(10)11)13-7(2-12)4(5)3-14/h1,8,14H,2-3,12H2
• InChI Key： BHZGYWJINFKDBX-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)F)N=C(CN)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: -0.4
• Topological Polar Surface Area: 59.1

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-methanol

Comprehensive Overview of 2-(Aminomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-methanol (CAS No. 1805995-57-6)

2-(Aminomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-methanol (CAS No. 1805995-57-6) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework, which includes difluoromethyl and fluoropyridine moieties, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for small molecule inhibitors and biologically active compounds, given its ability to modulate enzyme activity and interact with biological targets.

The aminomethyl and methanol functional groups in this compound provide versatile sites for further chemical modifications, enabling the synthesis of derivatives with tailored properties. Recent studies highlight its relevance in the development of antiviral agents and anti-inflammatory drugs, aligning with the growing demand for novel therapeutics in the post-pandemic era. Additionally, its fluorinated structure contributes to enhanced metabolic stability and bioavailability, addressing key challenges in modern drug design.

From an industrial perspective, 2-(Aminomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-methanol is also explored for its applications in crop protection and pesticide formulation. The difluoromethyl group, in particular, is known to improve the efficacy of agrochemicals by increasing their resistance to environmental degradation. This aligns with the global push for sustainable agriculture and reduced chemical waste, making the compound a topic of interest in green chemistry discussions.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound, ensuring high purity and consistency for research and industrial use. Its synthesis typically involves multi-step reactions, including fluorination and reductive amination, which are optimized for scalability and cost-efficiency. These processes are critical for meeting the demands of high-throughput screening and commercial production.

In the context of AI-driven drug discovery, 2-(Aminomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-methanol has been featured in computational studies predicting its binding affinity to various protein targets. This intersection of cheminformatics and experimental validation underscores its potential in precision medicine. Furthermore, its physicochemical properties, such as logP and polar surface area, are frequently analyzed to assess its drug-likeness, a hot topic in pharmacokinetic optimization.

The compound's safety profile and environmental impact are also under scrutiny, with researchers focusing on eco-toxicological assessments and biodegradability. These studies are essential for ensuring compliance with regulatory standards, such as those set by the EPA and REACH, reflecting the broader trend toward responsible innovation in chemical sciences.

In summary, 2-(Aminomethyl)-6-(difluoromethyl)-4-fluoropyridine-3-methanol (CAS No. 1805995-57-6) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural versatility and functional groups make it a valuable asset in both academic and industrial settings, while its alignment with contemporary research trends ensures its continued relevance in scientific discourse.